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Compound of Interest

Compound Name: 2,4,6-Trichlorobenzonitrile

Cat. No.: B1297859 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and laboratory protocols for the safe

handling and use of 2,4,6-Trichlorobenzonitrile. The information is intended to supplement,

not replace, institutional safety protocols and standard operating procedures.

Hazard Identification and Quantitative Data
2,4,6-Trichlorobenzonitrile is a hazardous chemical that requires careful handling to minimize

exposure. It is classified as toxic and an irritant.[1] The following table summarizes key

quantitative data for this compound.
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Property Value Source(s)

Molecular Formula C₇H₂Cl₃N [2][3][4]

Molecular Weight 206.46 g/mol [2][5]

Melting Point 72.0 - 82.0 °C [2][3][4]

Boiling Point 303.1 ± 37.0 °C (Predicted) [2][3]

Density 1.54 ± 0.1 g/cm³ (Predicted) [2][3]

Solubility Soluble in Toluene [2][3]

Flash Point 136.4 °C [2]

GHS Hazard Statements

H301: Toxic if swallowedH302:

Harmful if swallowedH311:

Toxic in contact with skinH312:

Harmful in contact with

skinH315: Causes skin

irritationH319: Causes serious

eye irritationH331: Toxic if

inhaledH332: Harmful if

inhaled

[1]

Note: Specific LD50 and LC50 data for 2,4,6-Trichlorobenzonitrile are not readily available.

The GHS hazard statements are based on aggregated data and indicate significant toxicity.[1]

For comparison, the related compound 2-Chlorobenzonitrile has an oral LD50 in rats of 396

mg/kg and a dermal LD50 in rabbits between 340-600 mg/kg.[6] Given the presence of three

chlorine atoms, 2,4,6-Trichlorobenzonitrile should be handled as a substance with high acute

toxicity.

Safe Handling Protocol
Due to its hazardous nature, 2,4,6-Trichlorobenzonitrile must be handled with strict

adherence to safety protocols to prevent exposure.

Engineering Controls
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Chemical Fume Hood: All work with solid 2,4,6-Trichlorobenzonitrile and its solutions must

be conducted in a certified chemical fume hood to prevent inhalation of dust or vapors.

Ventilation: Ensure adequate general laboratory ventilation.

Personal Protective Equipment (PPE)
Eye Protection: Chemical safety goggles and a face shield are mandatory.

Hand Protection: Wear double-layered nitrile gloves. Inspect gloves for any signs of

degradation or puncture before and during use. Change gloves frequently and immediately if

contaminated.

Skin and Body Protection: A flame-resistant lab coat, long pants, and closed-toe shoes are

required. For larger quantities, consider a chemical-resistant apron.

Respiratory Protection: For situations with a higher risk of aerosol generation where a fume

hood is not feasible, a NIOSH-approved respirator with appropriate cartridges for organic

vapors and particulates should be used.

General Handling Procedures
Preparation: Before starting work, ensure the chemical fume hood is functioning correctly.

Designate a specific area within the hood for handling 2,4,6-Trichlorobenzonitrile.

Weighing:

Tare a sealed container on the balance.

Transfer the container to the chemical fume hood. .

Carefully add the required amount of 2,4,6-Trichlorobenzonitrile to the container,

minimizing dust generation.

Seal the container before removing it from the fume hood for re-weighing.

Dissolution: Add solvents to the solid within the chemical fume hood.
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Reaction Setup: All transfers and manipulations of the compound and its solutions should be

performed in the fume hood.

Post-Handling:

Decontaminate all surfaces and equipment that have come into contact with the chemical.

Dispose of all contaminated disposable materials in a designated hazardous waste

container.

Wash hands thoroughly with soap and water after removing gloves.

Storage
Store 2,4,6-Trichlorobenzonitrile in a tightly sealed, properly labeled container.

Keep in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents.

The storage area should be secure and accessible only to authorized personnel.

Spill and Emergency Procedures
Small Spills (in a fume hood):

Decontaminate the area with a suitable solvent (e.g., isopropanol, ethanol) and absorbent

pads.

Place all contaminated materials in a sealed bag for hazardous waste disposal.

Large Spills:

Evacuate the immediate area and alert others.

Contact the institution's environmental health and safety (EHS) department immediately.

Prevent the spread of the spill if it is safe to do so.

Personnel Exposure:
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Skin Contact: Immediately flush the affected area with copious amounts of water for at

least 15 minutes and remove contaminated clothing. Seek medical attention.

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Experimental Protocols
The following are general protocols for common reactions involving substituted benzonitriles

and can be adapted for 2,4,6-Trichlorobenzonitrile with appropriate safety precautions.

Protocol: Hydrolysis of 2,4,6-Trichlorobenzonitrile to
2,4,6-Trichlorobenzoic Acid
This protocol describes the basic hydrolysis of a substituted benzonitrile.

Materials:

2,4,6-Trichlorobenzonitrile

Sodium hydroxide (NaOH)

Hydrochloric acid (HCl), concentrated

Distilled water

Ethanol (for recrystallization)

Round-bottom flask

Reflux condenser
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Heating mantle

Magnetic stirrer and stir bar

Beakers

Graduated cylinders

Buchner funnel and filter paper

pH paper

Procedure:

Reaction Setup: In a chemical fume hood, equip a round-bottom flask with a magnetic stir

bar and a reflux condenser.

Reagent Addition:

To the flask, add 2,4,6-Trichlorobenzonitrile (1.0 equivalent).

Add a 10-20% aqueous solution of sodium hydroxide (excess, e.g., 5-10 equivalents).

Reflux: Heat the mixture to reflux with vigorous stirring. The reaction progress can be

monitored by the disappearance of the organic layer (if immiscible) or by thin-layer

chromatography (TLC). Reflux is typically continued for several hours.

Cooling and Acidification:

After the reaction is complete, cool the mixture to room temperature and then further in an

ice bath.

Slowly and carefully add concentrated hydrochloric acid with stirring until the solution is

acidic (pH < 2, check with pH paper). A precipitate of 2,4,6-trichlorobenzoic acid should

form.

Isolation:
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Collect the solid product by vacuum filtration using a Buchner funnel.

Wash the solid with cold distilled water to remove any remaining salts.

Purification:

The crude product can be purified by recrystallization from a suitable solvent, such as

ethanol or an ethanol/water mixture.

Drying: Dry the purified crystals in a vacuum oven.

Protocol: Conversion of 2,4,6-Trichlorobenzonitrile to
2,4,6-Trichlorobenzamide
This protocol outlines the partial hydrolysis of a substituted benzonitrile to the corresponding

amide.

Materials:

2,4,6-Trichlorobenzonitrile

Potassium hydroxide (KOH)

tert-Butanol

Distilled water

Round-bottom flask

Reflux condenser

Heating mantle

Magnetic stirrer and stir bar

Beakers

Graduated cylinders
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Buchner funnel and filter paper

Procedure:

Reaction Setup: In a chemical fume hood, set up a round-bottom flask with a magnetic stir

bar and a reflux condenser.

Reagent Addition:

Dissolve 2,4,6-Trichlorobenzonitrile (1.0 equivalent) in tert-butanol.

Add a solution of potassium hydroxide (e.g., 1.5 equivalents) in a small amount of water.

Reflux: Heat the mixture to a gentle reflux with stirring. Monitor the reaction closely by TLC to

avoid complete hydrolysis to the carboxylic acid. The reaction is typically shorter than for full

hydrolysis.

Workup:

Cool the reaction mixture to room temperature.

Pour the mixture into a beaker containing cold water. The product, 2,4,6-

trichlorobenzamide, should precipitate.

Isolation and Purification:

Collect the solid product by vacuum filtration and wash with cold water.

The product can be further purified by recrystallization from a suitable solvent if necessary.

Drying: Dry the purified amide in a vacuum oven.
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Caption: Workflow for the safe handling of 2,4,6-Trichlorobenzonitrile.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b1297859?utm_src=pdf-body-img
https://www.benchchem.com/product/b1297859?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1297859?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hierarchy of Safety Controls

Elimination
(Most Effective)

Substitution

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

PPE
(Least Effective)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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